molecular formula C20H32ClO6P B8438236 Phosphonic acid, (1-acetyl-7-(2-chloro-4-methoxyphenoxy)heptyl)-, diethyl ester CAS No. 73515-01-2

Phosphonic acid, (1-acetyl-7-(2-chloro-4-methoxyphenoxy)heptyl)-, diethyl ester

Cat. No.: B8438236
CAS No.: 73515-01-2
M. Wt: 434.9 g/mol
InChI Key: CHPSTQOVOUSELB-UHFFFAOYSA-N
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Description

Phosphonic acid, (1-acetyl-7-(2-chloro-4-methoxyphenoxy)heptyl)-, diethyl ester is a useful research compound. Its molecular formula is C20H32ClO6P and its molecular weight is 434.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

73515-01-2

Molecular Formula

C20H32ClO6P

Molecular Weight

434.9 g/mol

IUPAC Name

9-(2-chloro-4-methoxyphenoxy)-3-diethoxyphosphorylnonan-2-one

InChI

InChI=1S/C20H32ClO6P/c1-5-26-28(23,27-6-2)20(16(3)22)11-9-7-8-10-14-25-19-13-12-17(24-4)15-18(19)21/h12-13,15,20H,5-11,14H2,1-4H3

InChI Key

CHPSTQOVOUSELB-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C(CCCCCCOC1=C(C=C(C=C1)OC)Cl)C(=O)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

[II; Ar is 2-Cl-4-CH3OC6H3, Y is O(CH2)6, R is C2H5, R' is CH3CO] was prepared from 0.47 g of lithium hydride, 11.6 g of diethyl acetonylphosphonate and 22 g of 6-(2-chloro-4-methoxyphenoxy)hexyl iodide according to the procedure of Example 2(b). The product was chromatographed on Florisil and further purified by preparative TLC on silica gel to give 5.0 g of diethyl [1-acetyl-7-(2-chloro-4-methoxyphenoxy)heptyl]phosphonate as a yellow oil; MIC vs. herpes simplex type 2=6 mcg/ml. The IR and NMR spectra were consistent with the assigned structure.
[Compound]
Name
II
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2-Cl-4-CH3OC6H3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.47 g
Type
reactant
Reaction Step Three
Quantity
11.6 g
Type
reactant
Reaction Step Three
Name
6-(2-chloro-4-methoxyphenoxy)hexyl iodide
Quantity
22 g
Type
reactant
Reaction Step Three

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